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Compound of Interest

Compound Name: 1,2-Benzoxazole-5-carboxylic acid

Cat. No.: B157301 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

The 1,2-benzoxazole, also known as benzisoxazole or indoxazene, is a privileged heterocyclic

scaffold that has garnered significant attention in medicinal chemistry.[1][2] Its unique structure,

consisting of a benzene ring fused to an isoxazole ring, imparts a favorable combination of

physicochemical properties, including relative stability and the capacity for diverse

functionalization.[3][4] This versatility has led to the discovery and development of numerous

1,2-benzoxazole derivatives with a broad spectrum of pharmacological activities.[2] Several

compounds incorporating this core structure are established pharmaceutical drugs, highlighting

the scaffold's clinical significance.[1][4] This technical guide provides an in-depth review of the

synthesis, therapeutic applications, and key experimental methodologies related to 1,2-

benzoxazole derivatives, serving as a resource for professionals in drug discovery and

development.

Core Synthesis of the 1,2-Benzoxazole Scaffold
The construction of the 1,2-benzoxazole core can be achieved through several synthetic

strategies, primarily involving the formation of the five-membered isoxazole ring onto a

benzene precursor.[1]

Key Synthetic Approaches:

C–O Bond Formation: This is a traditional and widely used method that typically involves the

intramolecular cyclization of o-substituted aryl oximes under basic conditions.[1]
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N–O Bond Formation: This approach utilizes o-hydroxyaryl oximes or o-hydroxy-N-

substituted aryl imines as starting materials to form the critical N-O bond of the isoxazole

ring.[1]

From Cyclic 1,3-Dicarbonyl Compounds: This method involves the cyclocondensation of a

carbonyl compound with hydroxylamine, followed by an oxidation step to achieve the

aromatic benzisoxazole system.[1]

Benzene Ring Formation: In a less common but effective approach, the benzene ring is

constructed onto a pre-existing, substituted isoxazole ring through annulation reactions.[1]

[3+2]-Cycloaddition Reactions: Modern methods include the use of [3+2]-cycloaddition

reactions, for instance, between arynes and nitrile oxides, to simultaneously form C-C and C-

O bonds.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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